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Compound of Interest

Compound Name: 1,1-Diethoxynonane-d10

Cat. No.: B15561220 Get Quote

For Immediate Reference: Treat 1,1-Diethoxynonane-d10 as a flammable liquid and a

hazardous waste. Store in a tightly sealed, properly labeled container away from heat and

ignition sources. All disposal procedures must comply with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 1,1-
Diethoxynonane-d10, catering to researchers, scientists, and drug development

professionals. Due to the absence of a specific Safety Data Sheet (SDS) for 1,1-
Diethoxynonane-d10, this guidance is based on information for the non-deuterated analogue,

1,1-Diethoxynonane, and the general properties of acetals. The deuteration at ten positions is

not expected to significantly alter the chemical's hazardous properties or disposal

requirements.

Pre-Disposal and Handling
Before beginning any disposal process, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile rubber)

Safety glasses or goggles

A lab coat
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any vapors.

Step-by-Step Disposal Procedure
Collection:

Collect waste 1,1-Diethoxynonane-d10 in a designated, leak-proof container made of a

compatible material (e.g., glass or polyethylene).

The container must be clearly labeled with "Hazardous Waste," the full chemical name

("1,1-Diethoxynonane-d10"), and the associated hazards (e.g., "Flammable Liquid").

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Storage:

Keep the waste container tightly sealed to prevent the escape of vapors.

Store the container in a cool, dry, and well-ventilated area designated for hazardous waste

storage.

Ensure the storage area is away from sources of heat, sparks, open flames, and

incompatible materials such as strong oxidizing agents and acids.

Waste Manifest and Pickup:

Follow your institution's specific procedures for hazardous waste disposal. This typically

involves completing a hazardous waste manifest form.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup of the hazardous waste.

Decontamination:

Thoroughly decontaminate any labware that has come into contact with 1,1-
Diethoxynonane-d10 by rinsing with a suitable solvent (e.g., ethanol or acetone).
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Collect the rinsate as hazardous waste and add it to your designated waste container.

Quantitative Data Summary
While a specific Safety Data Sheet for 1,1-Diethoxynonane-d10 is not available, the following

table summarizes relevant data for the non-deuterated compound and a related, shorter-chain

acetal.

Property 1,1-Diethoxynonane
1,1-Diethoxyethane
(Acetal)

Molecular Formula C₁₃H₂₈O₂ C₆H₁₄O₂

Molecular Weight 216.36 g/mol 118.17 g/mol

GHS Hazard Classification

Reported as not meeting GHS

hazard criteria by 89 of 89

companies to ECHA[1].

Flammable Liquid (Category 2)

EPA Hazardous Waste

Number
Not explicitly listed. D001 (Ignitability)

Note: The GHS classification for 1,1-Diethoxynonane is based on aggregated data from

multiple reporters to the European Chemicals Agency (ECHA) and may not reflect all potential

hazards. Given that shorter-chain acetals are classified as flammable liquids, it is prudent to

handle 1,1-Diethoxynonane-d10 with the same precautions.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 1,1-
Diethoxynonane-d10.
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Disposal Workflow for 1,1-Diethoxynonane-d10

Wear Appropriate PPE

Collect Waste in Labeled Container

Decontaminate Labware

Store in Designated Hazardous Waste Area

Complete Hazardous Waste Manifest

Schedule EHS Pickup

Proper Disposal by EHS

Collect Rinsate as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for 1,1-Diethoxynonane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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